Cas no 1236259-33-8 (1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride)

• Product Name: 1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride
• CAS No: 1236259-33-8
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• CID: 1078161
• PubChem ID: 56831883
• Update Time: 2025-05-26

1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride
• AKOS015849513
• 1236259-33-8
• Piperidin-1-yl(pyrrolidin-2-yl)methanone hydrochloride
• 1-Piperidinyl(2-pyrrolidinyl)methanonehydrochloride
• piperidin-1-yl(pyrrolidin-2-yl)methanone;hydrochloride
• Piperidin-1-yl(pyrrolidin-2-yl)methanonehydrochloride

• MDL： MFCD13562151
• Inchi： 1S/C10H18N2O.ClH/c13-10(9-5-4-6-11-9)12-7-2-1-3-8-12;/h9,11H,1-8H2;1H
• InChI Key： DLDZDJKHBWTGNX-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCN1)N1CCCCC1

Computed Properties

• Exact Mass: 218.1185909g/mol
• Monoisotopic Mass: 218.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride

1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride: A Comprehensive Overview

The compound 1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride (CAS No. 1236259-33-8) is a fascinating molecule with significant potential in the field of organic chemistry and pharmacology. This compound, often referred to as 1-Piperidinyl(2-pyrrolidinyl)methanone HCl, belongs to a class of heterocyclic compounds that have garnered attention due to their unique structural features and promising biological activities. In this article, we will delve into the properties, applications, and recent advancements associated with this compound.

1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride is a derivative of piperidine and pyrrolidine, two well-known nitrogen-containing heterocycles. The molecule's structure consists of a piperidine ring fused with a pyrrolidine ring through a methanone group, forming a bicyclic system. This arrangement imparts the compound with unique electronic and steric properties, making it an interesting subject for both academic and industrial research. The hydrochloride salt form of the compound is particularly relevant in pharmaceutical applications due to its enhanced solubility and stability.

Recent studies have highlighted the potential of 1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel drugs targeting various therapeutic areas, including central nervous system disorders and inflammation. The compound's ability to act as a building block for more complex structures has been leveraged in medicinal chemistry, where it serves as a key intermediate in the synthesis of bioactive agents.

The synthesis of 1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent cyclization steps. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale production. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has enabled precise characterization of the compound, ensuring its quality and consistency.

In terms of pharmacological activity, 1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride has shown promising results in preclinical studies. It exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. Additionally, the compound has demonstrated anti-inflammatory properties in vitro, further underscoring its versatility in biomedical applications.

The safety profile of 1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride has also been evaluated in toxicological studies. These studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is required to fully understand its long-term safety profile and potential for clinical translation.

From an industrial perspective, the demand for 1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride has been driven by its role as an intermediate in pharmaceutical manufacturing. Its availability from reliable chemical suppliers ensures that researchers and manufacturers can access high-quality material for their projects. The compound's compatibility with various synthetic protocols makes it a valuable asset in drug discovery pipelines.

In conclusion, 1-Piperidinyl(2-pyrrolidinyl)methanone hydrochloride (CAS No. 1236259-33-8) is a versatile compound with significant potential in organic synthesis and pharmacology. Its unique structure, coupled with promising biological activities, positions it as an important tool in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.